Cas no 933712-16-4 (2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)-)

• Product Name: 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)-
• CAS No: 933712-16-4
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5280129
• Update Time: 2025-11-01

2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)-

• Inchi： 1S/C9H15N3S/c10-5-9-11-8(7-13-9)6-12-3-1-2-4-12/h7H,1-6,10H2
• InChI Key： HVAUMOXZSHDFQF-UHFFFAOYSA-N
• SMILES： S1C=C(CN2CCCC2)N=C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)-

Comprehensive Overview of 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)- (CAS No. 933712-16-4)

2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)- (CAS No. 933712-16-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and pyrrolidine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The thiazole ring, a key component of this molecule, is a heterocyclic structure containing sulfur and nitrogen atoms. This scaffold is widely recognized for its role in bioactive molecules, including antibiotics and antivirals. The incorporation of a pyrrolidinylmethyl group further enhances the compound's versatility, enabling interactions with various enzymes and receptors. Such features make 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)- a subject of ongoing studies in the context of neurodegenerative diseases and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics. 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)- aligns with this trend, as its structure offers opportunities for derivatization and optimization. Scientists are investigating its potential as a scaffold for designing small-molecule inhibitors, particularly in oncology and immunology. The compound's ability to cross the blood-brain barrier also makes it a candidate for central nervous system (CNS) drug development.

From a synthetic chemistry perspective, 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)- presents intriguing challenges and opportunities. Its synthesis typically involves multi-step reactions, including the formation of the thiazole core and subsequent functionalization with the pyrrolidine group. Advances in catalytic methods and green chemistry have streamlined these processes, reducing environmental impact while improving yields. These innovations are critical for scaling up production to meet research and industrial demands.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also areas of active investigation. These parameters are essential for determining its bioavailability and pharmacokinetic profile. Researchers are employing computational tools, including molecular docking and QSAR modeling, to predict its behavior in biological systems. Such approaches accelerate the identification of optimal derivatives for specific therapeutic applications.

Beyond its pharmaceutical potential, 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)- is also explored in material science. Its heterocyclic framework can contribute to the development of organic semiconductors and ligands for catalysis. The compound's electronic properties make it suitable for designing functional materials with applications in optoelectronics and energy storage. This interdisciplinary relevance underscores its value across multiple scientific domains.

As the scientific community continues to uncover the capabilities of 2-Thiazolemethanamine, 4-(1-pyrrolidinylmethyl)-, its role in addressing global health challenges becomes increasingly apparent. Whether as a building block for new drugs or a component in advanced materials, this compound exemplifies the intersection of chemistry, biology, and technology. Future research will likely focus on optimizing its properties and expanding its applications, solidifying its place in modern science.